5/'-deoxy-5/'-((2-monofluoroethyl)thio)adenosine
5/'-deoxy-5/'-((2-monofluoroethyl)thio)adenosine
Brand Name:
Vulcanchem
CAS No.:
134782-20-0
VCID:
VC0237865
InChI:
InChI=1S/C13H18FN5O3S/c14-2-1-3-23-4-7-9(20)10(21)13(22-7)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13,20-21H,1-4H2,(H2,15,16,17)/t7-,9-,10-,13?/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSCCCF)O)O)N
Molecular Formula:
C13H18FN5O3S
Molecular Weight:
343.38 g/mol
5/'-deoxy-5/'-((2-monofluoroethyl)thio)adenosine
CAS No.: 134782-20-0
Main Products
VCID: VC0237865
Molecular Formula: C13H18FN5O3S
Molecular Weight: 343.38 g/mol
| CAS No. | 134782-20-0 |
|---|---|
| Product Name | 5/'-deoxy-5/'-((2-monofluoroethyl)thio)adenosine |
| Molecular Formula | C13H18FN5O3S |
| Molecular Weight | 343.38 g/mol |
| IUPAC Name | (3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(3-fluoropropylsulfanylmethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C13H18FN5O3S/c14-2-1-3-23-4-7-9(20)10(21)13(22-7)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13,20-21H,1-4H2,(H2,15,16,17)/t7-,9-,10-,13?/m1/s1 |
| Standard InChIKey | UWHBOQMWBBJYCL-RJNFYWFKSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)C3[C@@H]([C@@H]([C@H](O3)CSCCCF)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSCCCF)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSCCCF)O)O)N |
| Synonyms | 5'-deoxy-5'-((2-monofluoroethyl)thio)adenosine 5-DMETA |
| PubChem Compound | 126125 |
| Last Modified | Nov 11 2021 |
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